Cas no 1033-26-7 (Methanone,bis(4-nitrophenyl)-)

Methanone,bis(4-nitrophenyl)- structure
Methanone,bis(4-nitrophenyl)- structure
Product Name:Methanone,bis(4-nitrophenyl)-
CAS No:1033-26-7
MF:C13H8N2O5
MW:272.21302318573
CID:217600
PubChem ID:245528
Update Time:2025-04-19

Methanone,bis(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,bis(4-nitrophenyl)-
    • Bis(4-Nitrophenyl)methanone
    • 3,3'-dinitrobenzophenone
    • 4,4'-Dinitro-benzophenon
    • 4,4'-dinitro-benzophenone
    • Bis-(4-nitro-phenyl)-keton
    • Methanone,bis(4-nitrophenyl)
    • p,p'-dinitrobenzophenone
    • DTXSID30288778
    • SR-01000106397-1
    • Oprea1_241715
    • AKOS001589687
    • SR-01000106397
    • NCIOpen2_002297
    • NSC57571
    • EU-0067015
    • SCHEMBL975118
    • NSC-57571
    • 4,4'-dinitrobenzophenone
    • 1033-26-7
    • IRFCWUHTGYXRNR-UHFFFAOYSA-N
    • Inchi： 1S/C13H8N2O5/c16-13(9-1-5-11(6-2-9)14(17)18)10-3-7-12(8-4-10)15(19)20/h1-8H
    • InChI Key： IRFCWUHTGYXRNR-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 272.04300
  • Monoisotopic Mass: 272.04332136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 108.71000
  • LogP: 3.78040

Methanone,bis(4-nitrophenyl)- Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Methanone,bis(4-nitrophenyl)- Production Method

Methanone,bis(4-nitrophenyl)- Related Literature

1033-26-7 (Methanone,bis(4-nitrophenyl)-) Related Products

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